Cas no 503-40-2 (Methane Disulfonic Acid)

• Product Name: Methane Disulfonic Acid
• CAS No: 503-40-2
• MF: CH₄O₆S₂
• MW: 176.168858528137
• MDL: MFCD00041888
• CID: 37848
• PubChem ID: 10427
• Update Time: 2025-08-02

Methane Disulfonic Acid Chemical and Physical Properties

Names and Identifiers

• Methionic acid
• METHANEDISULFONIC ACID
• Methanedisulphonic acid
• methylenedisulfonic acid
• methylenedisufonic acid
• Disulfomethane
• Methandisulfonsaeure
• Methionsaeure
• methylene sulphonic acid
• Methionicacid
• Methane disulfonic acid
• METHANEDISULFONICACID
• 55N1VUX48W
• NSC8541
• Methanedisulfonic acid, dipotassium salt
• Methionsaure
• CH4O6S2
• Dipotassium methanedisulphonate
• OPUAWDUYWRUIIL-UHFFFAOYSA-N
• BBL103928
• STL557738
• VZ36260
• BC679450
• MFCD00041888
• NS00020520
• Dipotassium methionate
• DTXSID3060118
• METHIONIC ACID [MI]
• SY157937
• NSC 8541
• 93NQD5PEW6
• EINECS 207-966-4
• UNII-55N1VUX48W
• W-105971
• FT-0628283
• 503-40-2
• A828074
• AS-17428
• F16475
• Q27261323
• SCHEMBL34406
• EINECS 228-543-0
• EN300-180243
• UNII-93NQD5PEW6
• AKOS005259705
• DB-001041
• DTXCID2040814
• Methionic Acid; Methylenedisulfonic Acid;
• Methane Disulfonic Acid

• MDL： MFCD00041888
• Inchi： 1S/CH4O6S2/c2-8(3,4)1-9(5,6)7/h1H2,(H,2,3,4)(H,5,6,7)
• InChI Key： OPUAWDUYWRUIIL-UHFFFAOYSA-N
• SMILES： S(CS(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 175.94500
• Monoisotopic Mass: 175.944929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126
• XLogP3: -1.9

Experimental Properties

• Color/Form: White powder
• Density: 1.6517 (rough estimate)
• Melting Point: 100-110°C
• Refractive Index: 1.5300 (estimate)
• PSA: 125.50000
• LogP: 0.88110

Methane Disulfonic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Additional information on Methane Disulfonic Acid

Methane Disulfonic Acid (CAS No. 503-40-2): An Overview of Its Properties, Applications, and Recent Research

Methane Disulfonic Acid (CAS No. 503-40-2) is a versatile compound with a molecular formula of C₂H₆O₆S₂. This compound is characterized by its unique structure, which consists of a methane molecule with two sulfonic acid groups attached. The compound's chemical properties make it an important reagent in various chemical and pharmaceutical applications.

The physical properties of Methane Disulfonic Acid include its appearance as a white crystalline solid at room temperature. It is highly soluble in water and exhibits strong acidic properties due to the presence of the sulfonic acid groups. The compound has a melting point of approximately 150°C and a boiling point of around 300°C under standard atmospheric conditions. These properties make it suitable for use in aqueous solutions and reactions requiring acidic conditions.

In terms of chemical properties, Methane Disulfonic Acid is a strong acid, with a pKa value of around -1.7, indicating its high degree of dissociation in aqueous solutions. This high acidity is due to the resonance stabilization provided by the sulfonic acid groups, which effectively delocalize the negative charge on the oxygen atoms. The compound can also undergo various chemical reactions, such as esterification, sulfonation, and oxidation, making it a valuable intermediate in synthetic chemistry.

The synthesis of Methane Disulfonic Acid can be achieved through several methods. One common approach involves the reaction of methane with sulfur trioxide (SO₃) in the presence of a suitable catalyst. Another method involves the oxidation of methanesulfonic acid (CH₃SO₃H) using hydrogen peroxide (H₂O₂). These synthetic routes have been optimized to improve yield and purity, making the compound more accessible for industrial and research applications.

In the pharmaceutical industry, Methane Disulfonic Acid has found applications as an intermediate in the synthesis of various drugs and pharmaceutical agents. Its strong acidic properties make it useful in the preparation of prodrugs, which are inactive compounds that are converted into active drugs within the body. Additionally, the compound's ability to form stable salts with organic bases has led to its use in drug formulation to improve solubility and bioavailability.

Methane Disulfonic Acid has also been studied for its potential environmental applications. Research has shown that it can be used as a catalyst or reagent in processes aimed at reducing environmental pollutants. For example, it has been investigated for its role in the degradation of organic pollutants in wastewater treatment processes. The compound's strong acidic properties and high reactivity make it an effective agent for breaking down complex organic molecules into simpler, less harmful compounds.

In recent years, there has been increasing interest in the biological activity of Methane Disulfonic Acid. Studies have explored its potential as an antimicrobial agent due to its ability to disrupt bacterial cell membranes. Additionally, research has focused on its potential use in cancer therapy, where it has shown promise in inhibiting tumor growth by interfering with key cellular processes. These findings highlight the compound's versatility and potential for further development in biomedical applications.

The safety and handling of Methane Disulfonic Acid are important considerations for both laboratory and industrial settings. The compound is highly corrosive and can cause severe burns to skin and eyes upon contact. It is also harmful if ingested or inhaled. Proper personal protective equipment (PPE), such as gloves, goggles, and respirators, should be worn when handling this compound. Additionally, it should be stored in tightly sealed containers away from incompatible materials and sources of heat or ignition.

In conclusion, Methane Disulfonic Acid (CAS No. 503-40-2) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, environmental science, and biotechnology. Its unique chemical properties make it an essential reagent in various synthetic processes and research studies. As ongoing research continues to uncover new uses and potential benefits, this compound is likely to remain an important player in multiple scientific fields.